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Compound of Interest

Compound Name: SARS-CoV-2-IN-39

Cat. No.: B15137593

For Researchers, Scientists, and Drug Development Professionals: A Guide to Safe Laboratory
Practices, Personal Protective Equipment, and Disposal.

This document provides crucial safety and logistical information for laboratory personnel
working with Severe Acute Respiratory Syndrome Coronavirus 2 (SARS-CoV-2), the virus
responsible for COVID-19. Adherence to these protocols is essential to mitigate the risk of
exposure and ensure a safe research environment. The following guidelines are based on
recommendations from leading health and safety organizations. Since "SARS-CoV-2-IN-39"
does not correspond to a standard recognized designation, this guidance addresses the
handling of the SARS-CoV-2 virus in a research setting.

Biosafety Levels and Risk Assessment

A thorough site-specific and activity-specific risk assessment is mandatory before any work with
SARS-CoV-2 begins.[1][2][3] This assessment should be conducted in collaboration with
institutional biosafety professionals.[1]

» Biosafety Level 2 (BSL-2): At a minimum, BSL-2 facilities and practices are recommended
for handling specimens suspected or confirmed to contain SARS-CoV-2, including diagnostic
testing and nucleic acid extraction.[1]

e BSL-2 with Enhancements (BSL-2+): For activities with a higher potential for aerosol and
droplet generation, such as vortexing, centrifuging, and preparing virus stocks, enhanced
BSL-2 precautions are necessatry.
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» Biosafety Level 3 (BSL-3): Procedures involving virus isolation, culture, or high

concentrations of the virus must be performed in a BSL-3 laboratory.

Personal Protective Equipment (PPE)

The following PPE is required for all personnel handling SARS-CoV-2. Proper training on

donning and doffing procedures is critical to prevent self-contamination.

PPE Component Specification Rationale
Solid-front, cuffed laboratory Protects skin and personal
Lab Coat ) o
coat or gown. clothing from contamination.
Provides an extra layer of
) o protection and allows for safe
Two pairs of nitrile gloves ]
Gloves removal of the outer pair after

(double-gloving).

direct contact with infectious

materials.

Eye Protection

Safety glasses with side

shields or a full-face shield.

Protects mucous membranes
of the eyes from splashes and

droplets.

Respiratory Protection

Surgical mask for lower-risk
procedures. A NIOSH-
approved N95 respirator or
higher is required for all
aerosol-generating

procedures.

Minimizes the risk of inhaling

infectious aerosols.

Laboratory Handling Procedures

All work with potentially infectious materials must be performed within a certified Class Il

Biosafety Cabinet (BSC) to protect the user, the environment, and the experiment.

Key Practices:

e Minimize the generation of aerosols and droplets.
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o Use sealed centrifuge rotors or safety cups, which should be loaded and unloaded inside the
BSC.

» Avoid the use of sharps whenever possible. If their use is unavoidable, employ extreme
caution and dispose of them in a designated sharps container immediately after use.

» Transport specimens in leak-proof, labeled secondary containers.

Decontamination and Waste Disposal

Effective decontamination and proper waste management are crucial to prevent the spread of
SARS-CoV-2.

Surface Decontamination

All work surfaces and equipment must be decontaminated after use and at the end of each
workday. Use an EPA-registered disinfectant effective against SARS-CoV-2.

Disinfectant Class Active Ingredient Typical Contact Time

Ethanol Solution 62-71% Ethanol 1 minute

Hydrogen Peroxide 0.5% Hydrogen Peroxide 1 minute

Sodium Hypochlorite 0.1% (1000 ppm) 1 minute

Quaternary Ammonium ] Follow manufacturer's
Varies by product ) )

Compounds instructions

Note: Always follow the manufacturer's instructions for concentration, contact time, and safe
handling.

Waste Disposal Plan

All waste generated from work with SARS-CoV-2 is considered biohazardous and must be
decontaminated before disposal.

Solid Waste:
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« Includes used PPE, plasticware, and other contaminated disposable items.
e Collect in leak-proof, double-layered biohazard bags within the BSC.

o Decontaminate via autoclaving.

Liquid Waste:

e Includes cell culture media and other contaminated liquids.

» Decontaminate with an appropriate disinfectant (e.g., a final concentration of 1% sodium
hypochlorite) before disposal down the sanitary sewer.

Sharps:
o Collect in a puncture-resistant, leak-proof sharps container.

o Decontaminate via autoclaving before disposal.

Autoclaving Parameters

Autoclaving is a primary method for decontaminating biohazardous waste.

Parameter Setting Rationale

Temperature 121°C Ensures effective sterilization.

Achieves the necessary
Pressure 15 psi temperature for steam

sterilization.

Ensures complete inactivation
] o ] of the virus. The time may
Time Minimum of 30 minutes ]
need to be increased for larger

loads.

Note: Always use autoclave-safe biohazard bags and secondary containment. Do not seal
bags tightly to allow for steam penetration.
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Visual Workflow and Diagrams

SARS-CoV-2 Laboratory Handling and Disposal Workflow
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Caption: SARS-CoV-2 Laboratory Handling and Disposal Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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